Cas no 14371-13-2 (Benzaldehyde,4-methoxy-, 2,2-dimethylhydrazone)

• Product Name: Benzaldehyde,4-methoxy-, 2,2-dimethylhydrazone
• CAS No: 14371-13-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 218904
• PubChem ID: 9576159
• Update Time: 2025-04-19

Benzaldehyde,4-methoxy-, 2,2-dimethylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-methoxy-, 2,2-dimethylhydrazone
• N-(Dimethylamino)-4-methoxybenzenemethanimine
• N-[(E)-(4-methoxyphenyl)methylideneamino]-N-methylmethanamine
• (p-OCH3)C6H4CHNN(CH3)2
• 2-(4-methoxybenzylidene)-1,1-dimethylhydrazine
• 4-Methoxy-benzaldehyd-dimethylhydrazon
• 4-methoxybenzaldehyde dimethylhydrazone
• 4-methoxybenzaldehyde N,N-dimethylhydrazone
• AC1Q
• amp
• AR-1C7889
• Benzaldehyde, 4-methoxy-, dimethylhydrazone
• BRN 2084973
• N-[(4-methoxyphenyl)methylideneamino]-N-methylmethanamine
• p-methoxyphenyldimethyl-hydrazone
• WLN: 1OR D1UNN1&amp
• p-Anisaldehyde dimethylhydrazone
• 4-Methoxybenzaldehyde dimethyl hydrazone
• NSC 155385
• 14371-13-2
• WLN: 1OR D1UNN1&1
• NSC155385
• 4-08-00-00273 (Beilstein Handbook Reference)
• NSC-155385

• Inchi： 1S/C10H14N2O/c1-12(2)11-8-9-4-6-10(13-3)7-5-9/h4-8H,1-3H3/b11-8+
• InChI Key： PVQPFXNCYNPSQL-DHZHZOJOSA-N
• SMILES： O(C)C1C=CC(/C=N/N(C)C)=CC=1

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• PSA: 33.62
• LogP: 1.59070